Cas no 1807287-00-8 (2-Cyano-6-mercaptonicotinic acid)

• Product Name: 2-Cyano-6-mercaptonicotinic acid
• CAS No: 1807287-00-8
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 4904020
• Update Time: 2025-11-06

2-Cyano-6-mercaptonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-mercaptonicotinic acid

• Inchi： 1S/C7H4N2O2S/c8-3-5-4(7(10)11)1-2-6(12)9-5/h1-2H,(H,9,12)(H,10,11)
• InChI Key： YTGZRSZOKGVWDT-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C(=O)O)=C(C#N)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-6-mercaptonicotinic acid

Comprehensive Guide to 2-Cyano-6-mercaptonicotinic acid (CAS No. 1807287-00-8): Properties, Applications, and Research Insights

2-Cyano-6-mercaptonicotinic acid (CAS No. 1807287-00-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and materials science research. This nicotinic acid derivative features a unique combination of functional groups, including a cyano group and a thiol moiety, which contribute to its versatile reactivity. Researchers are particularly interested in its potential as a building block for drug discovery and bioconjugation applications.

The compound's molecular structure (C₇H₄N₂O₂S) enables diverse chemical modifications, making it valuable for developing small molecule inhibitors and biochemical probes. Recent studies highlight its utility in medicinal chemistry, particularly for targeting enzyme active sites due to its dual functionality. The mercapto group allows for selective thiol-disulfide exchange reactions, while the cyano substituent facilitates nucleophilic addition pathways.

In material science, 2-Cyano-6-mercaptonicotinic acid demonstrates promise for surface functionalization applications. Its ability to form self-assembled monolayers (SAMs) on metal surfaces makes it interesting for sensor development and nanoelectronics. The compound's electronic properties are being investigated for potential use in organic semiconductors and molecular electronics devices.

From a synthetic perspective, researchers are exploring optimized preparation methods for 1807287-00-8 to improve yield and purity. Recent advancements in green chemistry approaches have focused on minimizing hazardous byproducts during synthesis. The compound's solubility characteristics in various organic solvents and water-miscible systems are also under investigation for formulation development purposes.

Quality control of 2-Cyano-6-mercaptonicotinic acid typically involves HPLC analysis and spectroscopic characterization (NMR, IR, and mass spectrometry). Stability studies indicate proper storage conditions should maintain anhydrous environments to prevent hydrolysis of sensitive functional groups. These analytical considerations are crucial for researchers working with this compound in high-throughput screening applications.

The pharmacological potential of CAS 1807287-00-8 is being explored in several therapeutic areas. Preliminary studies suggest possible applications in developing anti-inflammatory agents and enzyme modulators. Its structural similarity to nicotinamide derivatives makes it particularly interesting for metabolic pathway research and redox biochemistry studies.

For researchers sourcing this compound, important considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. The growing demand for custom synthesis services for 1807287-00-8 reflects its increasing importance in chemical biology research. Proper material safety data should always be reviewed before handling this compound in laboratory settings.

Future research directions for 2-Cyano-6-mercaptonicotinic acid may focus on its structure-activity relationships and potential therapeutic applications. The compound's unique pharmacophore features suggest opportunities for designing novel bioactive molecules with improved target selectivity and pharmacokinetic properties.